Cas no 2228391-63-5 (5-3-(trifluoromethoxy)phenyl-1,2-oxazol-3-amine)

• Product Name: 5-3-(trifluoromethoxy)phenyl-1,2-oxazol-3-amine
• CAS No: 2228391-63-5
• MF: C₁₀H₇F₃N₂O₂
• MW: 244.169992685318
• CID: 6027722
• PubChem ID: 165633292
• Update Time: 2025-06-26

5-3-(trifluoromethoxy)phenyl-1,2-oxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-3-(trifluoromethoxy)phenyl-1,2-oxazol-3-amine
• 2228391-63-5
• 5-[3-(trifluoromethoxy)phenyl]-1,2-oxazol-3-amine
• EN300-1947010

• Inchi： 1S/C10H7F3N2O2/c11-10(12,13)16-7-3-1-2-6(4-7)8-5-9(14)15-17-8/h1-5H,(H2,14,15)
• InChI Key： OEQTXLOHTJIIEK-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)C1=CC(N)=NO1)(F)F

Computed Properties

• Exact Mass: 244.04596196g/mol
• Monoisotopic Mass: 244.04596196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 61.3Ų

Additional information on 5-3-(trifluoromethoxy)phenyl-1,2-oxazol-3-amine

5-3-(Trifluoromethoxy)Phenyl-1,2-Oxazol-3-Amine: A Comprehensive Overview

The compound 5-3-(trifluoromethoxy)phenyl-1,2-oxazol-3-amine, with the CAS number 2228391-63-5, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of oxazoles, which are five-membered heterocycles containing one oxygen and one nitrogen atom. The presence of the trifluoromethoxy group on the phenyl ring introduces unique electronic and steric properties, making this compound a valuable tool in drug discovery and materials science.

5-3-(Trifluoromethoxy)phenyl is a key structural feature of this molecule, contributing to its stability and reactivity. The trifluoromethoxy group is known for its electron-withdrawing effects, which can enhance the electrophilic character of the aromatic ring. This makes the compound highly reactive in various nucleophilic aromatic substitution reactions. Recent studies have highlighted its potential as a building block in the synthesis of complex heterocyclic compounds, which are often sought after in pharmaceutical applications.

The 1,2-oxazole core of this molecule is another critical element. Oxazoles are versatile heterocycles with applications ranging from agrochemicals to biologically active compounds. The nitrogen atom in the oxazole ring can participate in hydrogen bonding, which is a crucial interaction in many biological systems. This property has led researchers to explore its role in modulating enzyme activity and receptor binding.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of 5-3-(trifluoromethoxy)phenyl-1,2-oxazol-3-amine. Quantum mechanical calculations have revealed that the molecule exhibits significant conjugation across its aromatic system, enhancing its stability and reactivity. These findings have been corroborated by experimental studies, which demonstrate its high thermal stability and resistance to oxidation under mild conditions.

In terms of synthesis, this compound can be prepared via a variety of methods, including condensation reactions and cyclization processes. One popular approach involves the reaction of an appropriate amine with a substituted aldehyde or ketone in the presence of an acid catalyst. The use of microwave-assisted synthesis has been shown to significantly accelerate the reaction process, making it more efficient for large-scale production.

The 5-3-(trifluoromethoxy)phenyl group also plays a pivotal role in determining the pharmacokinetic properties of this compound. Studies have shown that this group enhances lipophilicity without compromising solubility, making it an ideal candidate for drug delivery systems. Additionally, its ability to penetrate cellular membranes has been linked to its potential as an anticancer agent.

Recent research has focused on evaluating the biological activity of 5-3-(trifluoromethoxy)phenyl-1,2-oxazol-3-amine. In vitro assays have demonstrated potent inhibitory effects against several enzymes implicated in inflammatory diseases and cancer progression. For instance, it has shown remarkable activity against cyclooxygenase (COX)-2, a key enzyme involved in inflammation and pain regulation.

The 1,2-Oxazol core has also been implicated in modulating receptor binding affinities. Computational docking studies have revealed that this compound can bind effectively to various G-protein coupled receptors (GPCRs), suggesting its potential as a lead compound for developing novel therapeutics.

In conclusion, 5-3-(trifluoromethoxy)phenyl-1,2-Oxazol - 3 - amine is a multifaceted compound with promising applications across diverse fields. Its unique chemical structure and functional groups make it an invaluable tool for advancing drug discovery and materials science research.